Cas no 207497-10-7 (Thiocyanic acid, 2-fluoro-4-hydroxyphenyl ester)

• Product Name: Thiocyanic acid, 2-fluoro-4-hydroxyphenyl ester
• CAS No: 207497-10-7
• MF: C₇H₄FNOS
• MW: 169.176163673401
• CID: 1395751
• PubChem ID: 86199811
• Update Time: 2025-04-20

Thiocyanic acid, 2-fluoro-4-hydroxyphenyl ester Chemical and Physical Properties

Names and Identifiers

• Thiocyanic acid, 2-fluoro-4-hydroxyphenyl ester
• 3-fluoro-4-thiocyanatophenol
• 207497-10-7

• Inchi： 1S/C7H4FNOS/c8-6-3-5(10)1-2-7(6)11-4-9/h1-3,10H
• InChI Key： XHWGGQNLXMXALP-UHFFFAOYSA-N
• SMILES： S(C#N)C1C=CC(=CC=1F)O

Computed Properties

• Exact Mass: 168.99982
• Monoisotopic Mass: 168.99976309g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 69.3Ų

Experimental Properties

• PSA: 44.02